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1. Introduction ZONYL FS-300 is a fluorosurfactant that plays a critical multi-functional role in the

development of advanced, self-healing electroluminescent (EL) fibres, known as SHINE (Scalable Hydrogel-

clad Ionotronic Nickel-core Electroluminescent) fibres [1]. Its incorporation into the fluoropolymer matrix is

essential for achieving the self-healing property across all fibre layers, a key challenge in fibre-shaped

electronics. Furthermore, the unique properties of this fibre system enable applications in soft robotics and

interactive displays, combining omnidirectional magnetic actuation with light emission [1].

2. Material Specifications and Role of ZONYL FS-300 ZONYL FS-300 is a synthetic fluorosurfactant

designed to significantly reduce the surface tension of liquids. In the context of SHINE fibres, it is not used

in its raw, aqueous form but is integrated into the solid polymer composites that constitute the fibre's core

and EL layer [1] [2] [3].

Molecular Formula: RfCH2CH2O(CH2CH2O)xH [2] [3]

CAS Number: 197664-69-0 [2] [3]
Typical Purity: ~25% solids in H2O (as supplied) [2]

Table 1: Quantitative Data for SHINE Fibre Composites Containing ZONYL FS-300

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-interest
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53955-2?error=cookies_not_supported
https://www.nature.com/articles/s41467-024-53955-2?error=cookies_not_supported
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.nature.com/articles/s41467-024-53955-2?error=cookies_not_supported
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-197664-69-0-zonyl-fs-300.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8315096.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-197664-69-0-zonyl-fs-300.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8315096.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-197664-69-0-zonyl-fs-300.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8315096.htm
https://www.alfa-industry.com/material-chemicals/chemical-reagents/cas-197664-69-0-zonyl-fs-300.html
https://www.smolecule.com/products/s1833096?utm_src=pdf-body
https://www.smolecule.com/products/s1833096?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fibre Layer
Composite Composition
(wt/wt)

Key Function of ZONYL
FS-300

Critical Process
Parameters

Ni Electrode
Core

Ni microparticles / PVDF-

HFP = 60/40 [1]

Plasticizer & self-healing

promoter [1]

Flow rate: 10 μL/min

[1]

EL Dielectric
Interlayer

ZnS phosphor / PVDF-HFP =

67/33 [1]

Plasticizer & self-healing

promoter [1]

Flow rate: 10 μL/min

[1]

3. Detailed Experimental Protocols

Protocol 1: Fabrication of Self-Healing Bilayer Coaxial Fibre (Ni/PVDF-HFP @ ZnS/PVDF-HFP) This

protocol describes the coaxial wet-spinning process for creating the fibre's core and electroluminescent layer

[1].

Materials

Polymer Matrix: Poly(vinylidene fluoride-co-hexafluoropropylene) (PVDF-HFP)

Conductive Filler: Nickel (Ni) microparticles
Phosphor: Zinc sulphide (ZnS) microparticles

Additive: ZONYL FS-300 fluorosurfactant
Solvent: Acetone

Coagulation Bath: Deionized water

Equipment

Customized coaxial nozzle for wet-spinning

Syringe pumps for precise dispersion feeding
Coagulation bath container

Fibre winding and collection system (e.g., reel-to-reel)

Step-by-Step Procedure

Dispersion Preparation: Prepare two separate dispersions in acetone. a. Core Dispersion:
Mix Ni microparticles and PVDF-HFP at a 60/40 weight ratio. Incorporate a small amount of

ZONYL FS-300 into the mixture [1]. b. Sheath Dispersion: Mix ZnS phosphor microparticles
and PVDF-HFP at a 67/33 weight ratio. Also incorporate a small amount of ZONYL FS-300 [1].

Loading and Extrusion: Load each dispersion into separate syringes. Use syringe pumps to
feed the core dispersion (10 μL/min) and the sheath dispersion (10 μL/min) into the inner and

outer channels of the coaxial nozzle, respectively [1].
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Coagulation: Extrude the combined dispersions directly into a deionized water coagulation

bath. The miscibility of acetone with water causes rapid liquid-solid phase separation,
solidifying the dispersions into a compact, bilayer coaxial fibre [1].

Collection: Continuously collect the solidified fibre using a reel-to-reel system. Allow the fibre
to dry completely before proceeding to the next coating step [1].

The following diagram illustrates the fabrication workflow for the self-healing bilayer coaxial fibre.

Fiber Core and EL Layer Fabrication
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Protocol 2: Coating with Self-Healing Transparent Hydrogel Electrode This protocol covers the

application of the outer ionic conductor electrode via ion-induced gelation [1].

Materials

Hygroscopic Hydrogel Precursor: A mixture of Polyvinyl Alcohol (PVA), Sodium Alginate
(SA), Glycerol (Gly), and Lithium Chloride (LiCl).

Ion Source: Calcium Chloride (CaCl₂) solution.
Substrate: Dry Ni/PVDF-HFP @ ZnS/PVDF-HFP bilayer coaxial fibre from Protocol 1.

Equipment

Immersion baths or coating chambers.

Step-by-Step Procedure

First Ion Dip: Immerse the dry bilayer fibre into a calcium chloride (CaCl₂) solution. This pre-

coats the fibre with calcium ions, which is critical for improving the wettability and adhesion of
the subsequent hydrogel layer to the hydrophobic fluoropolymer surface [1].

Hydrogel Application: Immediately transfer the fibre to a bath containing the hydrogel
precursor solution (PVA-B/SA-C/LiCl/Gly). The calcium ions on the fibre surface will instantly

trigger the gelation of sodium alginate, forming a uniform hydrogel coating around the fibre [1].
Second Ion Dip (Optional but Recommended): Immerse the hydrogel-clad fibre into the

calcium chloride solution again to further cross-link and strengthen the hydrogel matrix [1].
Drying: Allow the hydrogel to dry to equilibrium water content under ambient conditions. This

step reduces self-adhesion and improves the handling properties of the final SHINE fibre [1].

4. Performance and Characterization The performance of the final SHINE fibre is exceptional, with key

metrics outlined in the table below.

Table 2: Performance Characteristics of Self-Healed SHINE Fibre

Performance
Metric

Pristine
Value

Post-Severance Self-Healing
Performance

Testing Conditions

Luminance Baseline Recovers 98.6% of pristine

luminance [1]

After being completely severed

and self-healed

Luminance
Stability

N/A Maintains stable luminance for

over 10 months [1]

Under ambient conditions after

healing
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Performance
Metric

Pristine
Value

Post-Severance Self-Healing
Performance

Testing Conditions

Mechanical
Stability

N/A Stable under bending to a radius

of ~5 mm [1]

After self-healing

Peak Luminance 1068 cd/m²

[1]

Not specified At an AC electric field of 5.7 V/

μm [1]

5. Application Workflow in Soft Robotics The following diagram illustrates how the multifunctional

SHINE fibre operates in a soft robotic application, combining actuation and luminescence.

SHINE Fiber Actuation and Luminescence
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[https://www.smolecule.com/products/b1833096#zonyl-fs-300-in-self-healing-electroluminescent-

fibres]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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